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Compound of Interest

Compound Name: Catechol-d6

CAS No.: 202656-22-2

Cat. No.: B1466186

Get Quote

Introduction: The Isotopic Advantage in Chemical
Analysis
In the landscape of modern analytical chemistry and drug development, the pursuit of

precision, accuracy, and mechanistic clarity is paramount. Stable isotope-labeled compounds

have emerged as indispensable tools in this endeavor, and among them, Catechol-d6 stands

out for its utility in quantitative analysis and mechanistic investigations. This technical guide

provides an in-depth exploration of Catechol-d6, from its fundamental properties to its practical

application, designed for researchers, scientists, and drug development professionals.

PART 1: Core Chemical Identity of Catechol-d6
Catechol-d6 is the deuterated analog of catechol (1,2-dihydroxybenzene), where all four

hydrogen atoms on the benzene ring and the two hydroxyl hydrogens have been replaced with

deuterium, a stable isotope of hydrogen. This isotopic substitution, while minimally altering the

molecule's chemical reactivity, imparts a significant mass shift, making it an ideal internal

standard for mass spectrometry-based applications.
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CAS Number and Synonyms
The Chemical Abstracts Service (CAS) has assigned the number 202656-22-2 to Catechol-d6.

[1][2][3][4] This unique identifier is crucial for unambiguous identification in databases,

publications, and regulatory submissions.

Catechol-d6 is also known by several synonyms, reflecting its chemical structure and

relationship to its non-deuterated counterpart:

1,2-Benzenediol-d6

Pyrocatechol-d6

o-Dihydroxybenzene-d6

1,2-Dihydroxybenzene-d6

2-Hydroxyphenol-d6

o-Hydroquinone-d6

Benzene-1,2-diol-d6[1][4]

1,2-Benzene-3,4,5,6-d4-diol-d2[2]

Chemical and Physical Properties
A summary of the key chemical and physical properties of Catechol-d6 is presented in the

table below. Understanding these properties is fundamental to its proper handling, storage, and

application.
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Property Value Source(s)

CAS Number 202656-22-2 [1][2][3][4]

Molecular Formula C₆D₆O₂ [1]

Molecular Weight 116.15 g/mol [1][2][4]

Isotopic Enrichment Typically ≥98 atom % D [1]

Appearance Varies; often a solid [2]

Storage Temperature
2-8°C, away from light and

moisture
[5]

PART 2: Synthesis of Catechol-d6 - A Practical
Approach
The synthesis of Catechol-d6 is typically achieved through acid-catalyzed hydrogen-deuterium

(H/D) exchange of catechol. This method is favored for its efficiency and the high levels of

deuteration achievable. The underlying principle is the electrophilic substitution of protons on

the aromatic ring with deuterons from a deuterium source, such as deuterium oxide (D₂O).

Causality Behind the Synthetic Choice
An acid catalyst, such as a polymer-supported acid like Amberlyst 15, is employed to facilitate

the electrophilic aromatic substitution.[4] The hydroxyl groups of catechol are activating,

directing the substitution to the ortho and para positions. By using a large excess of D₂O and

heating the reaction, a high degree of deuterium incorporation can be achieved across all four

positions on the aromatic ring. The hydroxyl protons are also readily exchanged with deuterium

in the presence of D₂O.

Detailed Experimental Protocol: Acid-Catalyzed
Deuteration
This protocol describes a general method for the synthesis of Catechol-d6. Researchers

should adapt this protocol based on their specific laboratory conditions and safety procedures.
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Materials:

Catechol (unlabeled)

Deuterium oxide (D₂O, 99.8 atom % D)

Amberlyst 15 (or other suitable acid catalyst)

Anhydrous diethyl ether (or other suitable extraction solvent)

Anhydrous magnesium sulfate

Round-bottom flask with reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, combine catechol (1.0 equivalent) and a significant

excess of deuterium oxide (e.g., 10-20 equivalents).

Catalyst Addition: Add the acid catalyst (e.g., Amberlyst 15, ~10% by weight of catechol).

Reaction: Heat the mixture to reflux with stirring under an inert atmosphere (e.g., nitrogen or

argon) for 24-48 hours. The progress of the reaction can be monitored by ¹H NMR by

observing the disappearance of the aromatic proton signals.

Workup: Cool the reaction mixture to room temperature. Remove the catalyst by filtration.

Extraction: Transfer the filtrate to a separatory funnel and extract the product with anhydrous

diethyl ether (3x).
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Drying and Evaporation: Combine the organic layers and dry over anhydrous magnesium

sulfate. Filter to remove the drying agent and concentrate the filtrate under reduced pressure

using a rotary evaporator.

Purification: The crude Catechol-d6 can be further purified by recrystallization or column

chromatography if necessary.

Characterization: Confirm the identity and isotopic enrichment of the final product using ¹H

NMR, ¹³C NMR, and mass spectrometry.
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Reaction

Workup & Purification

Catechol

Reflux @ 100°C, 24-48hD₂O (excess)

Acid Catalyst (e.g., Amberlyst 15)

Filtration Liquid-Liquid Extraction Drying (MgSO₄) Solvent Evaporation Purification Catechol-d6Characterization (NMR, MS)
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Sample Preparation

LC-MS/MS Analysis

Biological Sample

Spike with Catechol-d6

Protein Precipitation

Centrifugation

Evaporation

Reconstitution

LC Separation (C18)

MS/MS Detection (MRM)

Quantification (Analyte/IS Ratio)

Data Acquisition

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1466186?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

